Cas no 1097198-86-1 (6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde)

6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde structure
1097198-86-1 structure
Product Name:6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde
CAS No:1097198-86-1
MF:C9H7N3O
MW:173.171381235123
CID:5527960
PubChem ID:58168608
Update Time:2024-03-01

6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(pyrazol-1-yl)pyridine-3-carbaldehyde
    • 6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde
    • Inchi: 1S/C9H7N3O/c13-7-8-2-3-9(10-6-8)12-5-1-4-11-12/h1-7H
    • InChI Key: XPCKEWUGNBMESY-UHFFFAOYSA-N
    • SMILES: C1=NC(N2C=CC=N2)=CC=C1C=O

Computed Properties

  • Exact Mass: 173.058911855g/mol
  • Monoisotopic Mass: 173.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.8Ų

6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1292861-1.0g
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EN300-1292861-500mg
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Enamine
EN300-1292861-1000mg
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Enamine
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Enamine
EN300-1292861-5000mg
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Enamine
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A2B Chem LLC
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